Cas no 137887-41-3 (3,5-dimethyl 1,2,6-trimethyl-4-4-(trifluoromethyl)phenyl-1,4-dihydropyridine-3,5-dicarboxylate)

• Product Name: 3,5-dimethyl 1,2,6-trimethyl-4-4-(trifluoromethyl)phenyl-1,4-dihydropyridine-3,5-dicarboxylate
• CAS No: 137887-41-3
• MF: C₁₉H₂₀F₃NO₄
• MW: 383.361616134644
• CID: 2725670
• PubChem ID: 2167221
• Update Time: 2025-07-09

3,5-dimethyl 1,2,6-trimethyl-4-4-(trifluoromethyl)phenyl-1,4-dihydropyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 1,2,6-trimethyl-4-[4-(trifluoromethyl)phenyl]-1,4-dihydropyridine-3,5-dicarboxylate
• 3,5-dimethyl 1,2,6-trimethyl-4-4-(trifluoromethyl)phenyl-1,4-dihydropyridine-3,5-dicarboxylate

• Inchi： 1S/C19H20F3NO4/c1-10-14(17(24)26-4)16(15(18(25)27-5)11(2)23(10)3)12-6-8-13(9-7-12)19(20,21)22/h6-9,16H,1-5H3
• InChI Key： AVFYPHPSIBAAME-UHFFFAOYSA-N
• SMILES： C1(C)N(C)C(C)=C(C(OC)=O)C(C2=CC=C(C(F)(F)F)C=C2)C=1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3,5-dimethyl 1,2,6-trimethyl-4-4-(trifluoromethyl)phenyl-1,4-dihydropyridine-3,5-dicarboxylate

Recent Advances in the Study of 3,5-dimethyl 1,2,6-trimethyl-4-4-(trifluoromethyl)phenyl-1,4-dihydropyridine-3,5-dicarboxylate (CAS: 137887-41-3)

The compound 3,5-dimethyl 1,2,6-trimethyl-4-4-(trifluoromethyl)phenyl-1,4-dihydropyridine-3,5-dicarboxylate (CAS: 137887-41-3) has garnered significant attention in recent years due to its potential applications in the field of chemical biology and pharmaceutical research. This dihydropyridine derivative is structurally related to the well-known calcium channel blockers, but its unique trifluoromethylphenyl substitution offers distinct pharmacological properties. Recent studies have explored its synthesis, mechanism of action, and therapeutic potential, making it a compound of interest for further investigation.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Traditional methods for synthesizing dihydropyridine derivatives often involve multi-step reactions with moderate yields. However, recent publications have reported optimized protocols that improve both yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry described a one-pot synthesis approach that reduces the number of purification steps and increases the overall yield to over 80%. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of pharmacological activity, 3,5-dimethyl 1,2,6-trimethyl-4-4-(trifluoromethyl)phenyl-1,4-dihydropyridine-3,5-dicarboxylate has shown promising results in modulating ion channels, particularly calcium and potassium channels. A recent in vitro study demonstrated its ability to selectively inhibit L-type calcium channels with an IC50 of 0.5 µM, which is comparable to some clinically used calcium channel blockers. Additionally, its trifluoromethyl group enhances its lipophilicity, potentially improving its bioavailability and tissue penetration, as evidenced by pharmacokinetic studies in rodent models.

The therapeutic potential of this compound extends beyond cardiovascular applications. Preliminary data from a 2024 study suggest that it may have neuroprotective effects, possibly due to its ability to reduce oxidative stress and inflammation in neuronal cells. This finding opens new avenues for research in neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its structural versatility allows for further derivatization, enabling the development of analogs with tailored pharmacological profiles.

Despite these promising findings, challenges remain in the development of 3,5-dimethyl 1,2,6-trimethyl-4-4-(trifluoromethyl)phenyl-1,4-dihydropyridine-3,5-dicarboxylate as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Ongoing research is focused on elucidating its detailed mechanism of action and conducting more comprehensive preclinical evaluations to assess its safety and efficacy.

In conclusion, the compound 3,5-dimethyl 1,2,6-trimethyl-4-4-(trifluoromethyl)phenyl-1,4-dihydropyridine-3,5-dicarboxylate (CAS: 137887-41-3) represents a promising candidate for further development in the chemical biology and pharmaceutical fields. Its unique structural features and multifaceted pharmacological activities make it a valuable subject for ongoing and future research. Continued efforts in synthetic optimization, mechanistic studies, and preclinical testing will be essential to fully realize its therapeutic potential.